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Introduction

(Asp)2-Rhodamine 110, also known as Rhodamine 110 bis-(L-aspartic acid amide), is a highly
sensitive and specific fluorogenic substrate for monitoring the activity of executioner caspases-
3 and -7 in live cells.[1] Caspases, a family of cysteine proteases, are central regulators of
apoptosis, or programmed cell death.[1] In healthy, non-apoptotic cells, (Asp)2-Rhodamine
110 is a non-fluorescent bisamide derivative of rhodamine 110 that can readily cross the cell
membrane.[2] Upon the induction of apoptosis, activated caspases-3 and -7 recognize and
cleave the two aspartic acid residues from the rhodamine 110 backbone. This two-step
cleavage process releases the highly fluorescent rnodamine 110, resulting in a significant
increase in green fluorescence that can be detected and quantified using fluorescence
microscopy or flow cytometry.[3][4] This "turn-on" fluorescence provides a direct measure of
caspase-3/7 activity, enabling real-time monitoring of apoptosis in living cells.

Mechanism of Action
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The mechanism of (Asp)2-Rhodamine 110 activation is a two-step enzymatic process. In its
native state, the fluorophore is quenched by the two aspartic acid amide groups. The activation
of caspase-3 and/or caspase-7 during apoptosis leads to the sequential cleavage of these
amide bonds. The initial cleavage yields a mono-amide intermediate which is fluorescent, and
the subsequent cleavage of the second amide bond releases the fully active rhodamine 110
fluorophore, leading to a substantial increase in fluorescence intensity.[3]

Quantitative Data

A summary of the key quantitative parameters for (Asp)2-Rhodamine 110 is provided in the
table below. These values are essential for designing and optimizing live-cell imaging
experiments.

Parameter Value Reference
Excitation Wavelength (Aex) ~496 nm [5]
Emission Wavelength (Aem) ~520 nm [5]

Not explicitly found for (Asp)2-
o o ~78,000 cm~tM-1 (for ) )
Molar Extinction Coefficient (g) ) Rhodamine 110, value is for
Rhodamine 110) .
the resulting fluorophore.

Fluorescence Quantum Yield

~0.88 (for Rhodamine 110) [6]
(P)
Recommended Working
) 1-10 uM [7]
Concentration
Typical Incubation Time 30-60 minutes [41[8]
High, with a fluorescence
Signal-to-Noise Ratio increase of up to ~3500-fold [3]

upon cleavage.

Signaling Pathway

The activation of caspases-3 and -7 is a central event in both the intrinsic and extrinsic
apoptotic pathways. The following diagram illustrates the convergence of these pathways on
the executioner caspases, which in turn cleave substrates like (Asp)2-Rhodamine 110.
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Apoptotic signaling pathways leading to caspase-3/7 activation.
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Experimental Protocols
Materials

e (Asp)2-Rhodamine 110 (powder or DMSO stock solution)

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

e Live-cell imaging medium (e.g., phenol red-free DMEM or FluoroBrite™ DMEM)
o Phosphate-buffered saline (PBS), pH 7.4

e Apoptosis-inducing agent (e.g., staurosporine, etoposide, or TRAIL)

* Negative control cells (untreated or treated with a vehicle)

» Positive control cells (treated with an apoptosis-inducing agent)

» Fluorescence microscope with appropriate filter sets (e.g., FITC or GFP filter set)

Live-cell imaging chamber or plate

Protocol for Live-Cell Imaging

This protocol provides a general guideline for using (Asp)2-Rhodamine 110 to detect caspase-
3/7 activity in adherent cells. Optimization may be required for specific cell types and
experimental conditions.
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Cell Preparation

1. Seed cellsin a
live-cell imaging dish
or plate.

2. Culture cells to the
desired confluency.

Apoptosis| Induction

3. Treat cells with an
apoptosis-inducing agent.
Include positive and
negative controls.

Staiping

4. Prepare a 1-10 uM
(Asp)2-Rhodamine 110
staining solution in
live-cell imaging medium.

i

5. Replace the culture medium
with the staining solution.

i

6. Incubate for 30-60 minutes
at 37°C, protected from light.

Imaging and Analysis

7. (Optional) Wash cells with
pre-warmed imaging medium
to reduce background.

8. Acquire images using a
fluorescence microscope with

a suitable filter set (Ex/Em:
~496/520 nm).

9. Quantify fluorescence
intensity to determine
caspase-3/7 activity.

Click to download full resolution via product page

Experimental workflow for live-cell imaging of caspase-3/7 activity.
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Detailed Steps:
e Cell Preparation:

o Seed cells in a suitable live-cell imaging vessel (e.g., glass-bottom dish, chamber slide, or
multi-well plate) at a density that will result in 50-70% confluency at the time of imaging.

o Culture the cells in their appropriate growth medium at 37°C in a humidified incubator with
5% CO:..

 Induction of Apoptosis:

o Treat the cells with the desired apoptosis-inducing agent at a predetermined concentration
and for a specific duration.

o Include a negative control group (untreated cells or vehicle-treated cells) and a positive
control group (cells treated with a known apoptosis inducer like staurosporine at 1 uM for
3-6 hours).

» Staining with (Asp)2-Rhodamine 110:

o Prepare a fresh staining solution of (Asp)2-Rhodamine 110 at a final concentration of 1-
10 uM in a serum-free, phenol red-free live-cell imaging medium. The optimal
concentration should be determined empirically for each cell type.

o Gently aspirate the culture medium from the cells and replace it with the pre-warmed
staining solution.

o Incubate the cells for 30-60 minutes at 37°C, protected from light.
e Image Acquisition:

o (Optional) To reduce background fluorescence, you can gently wash the cells once or
twice with pre-warmed live-cell imaging medium before imaging.

o Place the imaging vessel on the stage of a fluorescence microscope equipped with a live-
cell incubation chamber (maintaining 37°C and 5% COz2).
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o Acquire images using a standard FITC or GFP filter set (Excitation: ~496 nm, Emission:
~520 nm).

o Use the lowest possible excitation light intensity and exposure time to minimize
phototoxicity and photobleaching.[9][10]

o Data Analysis:

o Quantify the mean fluorescence intensity of the cells in the images using image analysis
software (e.g., ImageJ/Fiji, CellProfiler).

o Compare the fluorescence intensity of the treated cells to that of the negative and positive
controls to determine the level of caspase-3/7 activation.

Troubleshooting
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Problem

Possible Cause

Solution

No or Weak Signal

Ineffective apoptosis induction.

Confirm the efficacy of your
apoptosis-inducing agent and
optimize the treatment time

and concentration.

Low expression of caspases-
3/7.

Use a cell line known to
express sufficient levels of

these caspases.

Sub-optimal probe
concentration.

Titrate the concentration of
(Asp)2-Rhodamine 110 to find
the optimal working

concentration for your cell

type.

Incorrect filter set.

Ensure that the excitation and

emission filters are appropriate

for Rhodamine 110.

High Background

Autofluorescence of the

medium.

Use a phenol red-free imaging

medium.

Excess probe in the medium.

Perform optional wash steps

before imaging.

Probe degradation.

Prepare the staining solution
fresh for each experiment and

protect it from light.

Phototoxicity/Cell Death

Excessive light exposure.

Minimize the excitation light
intensity and exposure time.
Use a more sensitive camera if
available.[9][10]

High probe concentration.

Reduce the concentration of
(Asp)2-Rhodamine 110.

Signal in Negative Control

Spontaneous apoptosis.

Ensure that the cells are

healthy and not overly
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confluent before starting the

experiment.

While highly specific, some

non-specific cleavage by other
Non-specific probe cleavage. proteases may occur.

Compare with a known

caspase inhibitor control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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